2,6,7-Trichloro-benzothiazole

• Molecular Formula: C7H2Cl3NS
• Molecular Weight: 238.5 g/mol
• IUPAC Name: 2,6,7-trichloro-1,3-benzothiazole
• InChI: InChI=1S/C7H2Cl3NS/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H
• InChI Key: DKSZLPDQTMBTCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1N=C(S2)Cl)Cl)Cl

Description

2,6,7-Trichloro-benzothiazole is a halogenated derivative of benzothiazole, a heterocyclic aromatic compound featuring a benzene ring fused to a thiazole ring. The substitution of chlorine atoms at positions 2, 6, and 7 on the benzothiazole scaffold significantly alters its electronic, thermal, and chemical properties. Chlorination typically enhances stability, reduces solubility in polar solvents, and increases lipophilicity, making such compounds valuable in materials science and agrochemical applications. The following sections compare this compound with structurally and functionally related benzothiazole derivatives based on the available literature.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The position and number of substituents on benzothiazole derivatives critically influence their properties. Below is a comparative analysis of key compounds:

Table 1: Comparison of Benzothiazole Derivatives

Compound	Substituents	Key Properties/Applications	References
2,6,7-Trichloro-benzothiazole	Cl at 2,6,7	Presumed high thermal stability	-
2-(Methylthio)benzothiazole	SCH₃ at position 2	Rubber odor; used in rubber industry
2-Amino-5-chlorobenzothiazole	NH₂ at 2, Cl at 5	Medicinal chemistry applications
2,4,6-Trichloroanisole	Cl at 2,4,6 (anisole core)	Musty odor; contaminant in wines

Key Observations:

• Chlorination Patterns: Chlorine at positions 2,6,7 (as in the target compound) likely induces strong electron-withdrawing effects, reducing reactivity in nucleophilic substitution compared to mono- or di-chlorinated analogues. In contrast, 2,4,6-Trichloroanisole (a non-benzothiazole compound) demonstrates how trichlorination affects odor profiles and environmental persistence .
• Functional Groups: The presence of amino (NH₂) or methylthio (SCH₃) groups (e.g., in 2-Amino-5-chlorobenzothiazole or 2-(Methylthio)benzothiazole) modifies solubility and bioactivity. Amino groups enhance hydrogen bonding, favoring pharmaceutical use, while methylthio groups contribute to industrial applications like vulcanization .

Thermal and Luminescent Properties

Benzothiazole derivatives with extended conjugation, such as 4,7-diphenylethynyl-2,1,3-benzothiadiazole, exhibit strong luminescence and thermal stability (decomposition temperatures >250°C) due to π-electron delocalization . While direct data for 2,6,7-Trichloro-benzothiazole are unavailable, its trichlorinated structure may reduce luminescent efficiency compared to ethynyl-substituted analogues but improve thermal resistance.